Cas no 1797337-17-7 (N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• CAS No: 1797337-17-7
• MF: C₁₆H₁₆F₃NO₂S
• MW: 343.363953590393
• CID: 6512128
• Update Time: 2025-06-10

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide

• Inchi： 1S/C16H16F3NO2S/c1-10-7-8-14(23-10)13(22-2)9-20-15(21)11-5-3-4-6-12(11)16(17,18)19/h3-8,13H,9H2,1-2H3,(H,20,21)
• InChI Key： MZLQJHJCDBLPND-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1SC(C)=CC=1)(=O)C1=CC=CC=C1C(F)(F)F

Additional information on N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 1797337-17-7): A Comprehensive Overview

N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 1797337-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as MTMB for simplicity, is characterized by its complex molecular structure, which includes a trifluoromethyl group, a methoxy-substituted thiophene ring, and an amide linkage. These structural elements contribute to its diverse pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide is depicted by the formula C₁₆H₁₅F₃NO₂S. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability to the molecule, which are crucial for drug development. The methoxy-substituted thiophene ring enhances the compound's ability to interact with specific biological targets, while the amide linkage provides additional flexibility and reactivity.

Recent studies have explored the potential of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that MTMB can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes and macrophages. This suggests that MTMB may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide is in cancer therapy. Preclinical studies have demonstrated that MTMB exhibits potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anti-inflammatory and anticancer properties, N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide has also shown potential as an antiviral agent. Research has indicated that MTMB can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic profile of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide has been extensively studied to understand its behavior in biological systems. In animal models, MTMB exhibits good oral bioavailability and a favorable half-life, which are essential for effective drug delivery. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe candidate for further clinical development.

The safety profile of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide has been evaluated through various preclinical toxicity studies. These studies have demonstrated that MTMB does not cause significant adverse effects on major organs such as the liver, kidneys, or heart at relevant doses. This favorable safety profile supports its potential for use in human clinical trials.

Clinical trials are currently underway to further investigate the therapeutic potential of N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide. Early-phase trials have shown promising results in terms of safety and efficacy, paving the way for more advanced studies. The compound's unique combination of anti-inflammatory, anticancer, and antiviral properties makes it a versatile candidate for addressing multiple therapeutic needs.

In conclusion, N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide (CAS No. 1797337-17-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its structural features contribute to its diverse pharmacological activities, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, MTMB holds significant promise for advancing treatments in various medical fields.